Cas no 1648903-12-1 (tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate)

• Product Name: tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate
• CAS No: 1648903-12-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• CID: 4612513
• Update Time: 2025-05-21

tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl (R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate
• tert-Butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate
• tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate

• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(16)14-6-9(7-15)13-12(8-14)4-5-12/h9,13,15H,4-8H2,1-3H3/t9-/m1/s1
• InChI Key： BBKMMTDYOWSBKU-SECBINFHSA-N
• SMILES： C1C2(CN(C(OC(C)(C)C)=O)C[C@H](CO)N2)C1

Additional information on tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate

Introduction to tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate (CAS No. 1648903-12-1)

tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate, identified by the Chemical Abstracts Service Number (CAS No.) 1648903-12-1, is a compound of significant interest in the field of medicinal chemistry and pharmacology. This spirocyclic diamine derivative has garnered attention due to its unique structural features and potential biological activities, making it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate consists of a spirocyclic framework composed of two six-membered rings connected by a nitrogen atom. The presence of a hydroxymethyl group at the 5-position and a tert-butyl group at the 7-position introduces specific steric and electronic properties that influence its interactions with biological targets. This compound belongs to the class of diazaspiro compounds, which have been increasingly studied for their potential in modulating various biological pathways.

Recent research has highlighted the importance of spirocyclic compounds in drug discovery due to their ability to exhibit high binding affinity and selectivity towards biological targets. The spirocyclic core in tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate provides a rigid scaffold that can optimize the orientation of functional groups, enhancing interactions with protein receptors. This structural feature has been leveraged in the design of molecules targeting neurological disorders, inflammation, and other diseases.

One of the most compelling aspects of tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate is its stereochemical configuration. The (5R) designation indicates the absolute configuration at the 5-position, which plays a crucial role in determining the compound's biological activity. Stereoisomers can exhibit vastly different pharmacological profiles, making the precise control of chirality essential in drug development. The stereochemistry of this compound has been carefully optimized to maximize its therapeutic potential while minimizing off-target effects.

In vitro studies have demonstrated that tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate exhibits promising activity against several biological targets. For instance, research has shown that this compound can interact with enzymes involved in metabolic pathways relevant to inflammation and neurodegeneration. The hydroxymethyl group at the 5-position appears to be critical for these interactions, potentially facilitating hydrogen bonding or hydrophobic interactions with target proteins.

The tert-butyl group at the 7-position contributes to the steric environment of the molecule, influencing its solubility and bioavailability. This group can also serve as a handle for further chemical modifications, allowing researchers to fine-tune the properties of derivative compounds. Such modifications are essential for optimizing pharmacokinetic profiles and improving therapeutic efficacy.

Advances in computational chemistry have enabled more efficient screening and design of molecules like tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate. Molecular modeling techniques have been used to predict binding affinities and identify optimal conformations for interaction with biological targets. These computational approaches have accelerated the drug discovery process by allowing researchers to evaluate multiple derivatives virtually before synthesizing them in the lab.

The synthesis of tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate presents unique challenges due to its complex spirocyclic structure. However, recent advances in synthetic methodology have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric catalysis have been employed to achieve high enantiomeric purity, ensuring that only the active stereoisomer is obtained.

Preclinical studies are currently underway to evaluate the safety and efficacy of derivatives based on the tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate scaffold. These studies aim to identify potential therapeutic applications and establish dosing regimens suitable for human trials. The results from these studies will provide critical insights into the clinical potential of this compound and its derivatives.

The growing interest in diazaspiro compounds underscores their versatility as pharmacological tools. The structural features of tert-butyl (5R)-5-(hydroxymethyl)-4,7-diazaspiro[2.5]octane-7-carboxylate, including its spirocyclic core and functional groups, make it an attractive candidate for further exploration in drug development. As research continues to uncover new biological targets and synthetic strategies, compounds like this one are likely to play an increasingly important role in addressing unmet medical needs.